VEGFR1/Flt-1
  • Odm-203
    Odm-203
    • Cat. No.:
    • B609718
    • CAS No.:
    • 1430723-35-5
    • Molecular Formula:
    • C26H21F2N5O2S
    • Molecular Weight:
    • 505.5 g/mol
    Description
    VEGFR/FGFR Inhibitor ODM-203 is an orally available inhibitor of the human vascular endothelial growth factor receptors (VEGFRs) and fibroblast growth factor receptors (FGFRs), with potential antiangiogenic and ...
    - +
  • Surufatinib
    Surufatinib
    • Cat. No.:
    • B612014
    • CAS No.:
    • 1308672-74-3
    • Molecular Formula:
    • C24H28N6O3S
    • Molecular Weight:
    • 480.6 g/mol
    Description
    Surufatinib is under investigation in clinical trial NCT02588170 (Phase III Study of Surufatinib in Treating Advanced Extrapancreatic Neuroendocrine Tumors).
    Sulfatinib is an orally bioavailable, small molecu...
    - +
  • NVP-BAW2881
    NVP-BAW2881
    • Cat. No.:
    • B1667765
    • CAS No.:
    • Molecular Formula:
    • C22H15F3N4O2
    • Molecular Weight:
    • 424.4 g/mol
    Description
    BAW 2881 is a vascular endothelial growth factor receptor (VEGFR) inhibitor (IC50s = 0.82, 0.037, and 0.42 µM for hVEGFR1, 2, and 3, respectively). It inhibits Tie2 and RET with IC50 values of 0.65 and 0.41 µM, ...
    - +
  • Cediranib Maleate
    Cediranib Maleate
    • Cat. No.:
    • B1668775
    • CAS No.:
    • 857036-77-2
    • Molecular Formula:
    • C29H31FN4O7
    • Molecular Weight:
    • 566.6 g/mol
    Description
    Cediranib Maleate is the maleate salt of an indole ether quinazoline derivative with antineoplastic activities. Competing with adenosine triphosphate, cediranib binds to and inhibits all three vascular endotheli...
    - +
  • Lucitanib
    Lucitanib
    • Cat. No.:
    • B1684532
    • CAS No.:
    • 1058137-23-7
    • Molecular Formula:
    • C26H25N3O4
    • Molecular Weight:
    • 443.5 g/mol
    Description
    E-3810 free base is a naphthalenecarboxamide obtained from formal condensation of the carboxy group of aminocyclopropyl)methoxy]-6-methoxyquinolin-4-yl}oxy)-1-naphthoic acid with methylamine. It has a role as an...
    - +
  • Pazopanib
    Pazopanib
    • Cat. No.:
    • B1684535
    • CAS No.:
    • 444731-52-6
    • Molecular Formula:
    • C21H23N7O2S
    • Molecular Weight:
    • 437.5 g/mol
    Description
    Pazopanib is a pyrimidine that is 5-(pyrimidin-2-yl}amino-2-methylbenzenesulfonamide substituted at position 4 by a (2,3-dimethylindazol-6-yl)(methyl)amino group. Used as its hydrochloride salt for treatment of ...
    - +
  • ZM-306416 hydrochloride
    ZM-306416 hydrochloride
    • Cat. No.:
    • B2512675
    • CAS No.:
    • 196603-47-1; 690206-97-4
    • Molecular Formula:
    • C16H14Cl2FN3O2
    • Molecular Weight:
    • 370.21
    Description
    ZM-306416 hydrochloride is a useful research compound. Its molecular formula is C16H14Cl2FN3O2 and its molecular weight is 370.21. The purity is usually 95%.
    BenchChem offers high-quality ZM-306416 hydrochl...
    - +
  • Xl-999
    Xl-999
    • Cat. No.:
    • B8069032
    • CAS No.:
    • 921206-68-0
    • Molecular Formula:
    • C26H28FN5O
    • Molecular Weight:
    • 445.5 g/mol
    Description
    XL999 has the potential to provide benefit to patients with lung cancer and acute myelogenous leukemia. XL999 is a new chemical entity that inhibits a spectrum of receptor tyrosine kinases (RTKs) with growth pro...
    - +
  • ODM-203
    ODM-203
    • Cat. No.:
    • B8093364
    • CAS No.:
    • 1814961-19-7
    • Molecular Formula:
    • C26H21F2N5O2S
    • Molecular Weight:
    • 505.5 g/mol
    Description
    VEGFR/FGFR Inhibitor ODM-203 is an orally available inhibitor of the human vascular endothelial growth factor receptors (VEGFRs) and fibroblast growth factor receptors (FGFRs), with potential antiangiogenic and ...
    - +
  • Nintedanib esylate
    Nintedanib esylate
    • Cat. No.:
    • B15544240
    • CAS No.:
    • 656247-18-6
    • Molecular Formula:
    • C33H39N5O7S
    • Molecular Weight:
    • 649.8 g/mol
    Description
    Nintedanib esylate is an organosulfonate salt obtained by combining nintedanib with one molar equivalent of ethanesulfonic acid. A kinase inhibitor used for the treatment of idiopathic pulmonary fibrosis and can...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img